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Quantitative Data Summary

The table below summarizes the key parameters of two validated spectrophotometric methods for Pefloxacin

Mesylate determination.

Method Parameter Ion-Pair Method (Bromophenol Blue) Direct UV Method

Principle Formation and extraction of an ion-pair
complex [1]

Direct measurement of UV
absorption [2]

Absorption Maximum
(λmax)

590 nm [1] 272 nm [2]

Linear Range 0.15 - 1.25 μg/mL [1] 0.5 - 20 μg/mL [2]

Molar Absorptivity Reported [1] Reported [2]

Limit of Detection
(LOD)

Reported [1] Reported [2]

Limit of
Quantification (LOQ)

Reported [1] Reported [2]
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Method Parameter Ion-Pair Method (Bromophenol Blue) Direct UV Method

Accuracy (Recovery) 97.5% - 101.9% (Tablets); 97.0% -
106.0% (Spike recovery) [1]

Applied for bulk and in-situ gelling
ocular formulations [2]

Precision (RSD) 1.0% - 1.1% [1] Precise (as per ICH guidelines) [2]

Detailed Experimental Protocols

Here are the step-by-step experimental workflows for the two methods.

Protocol 1: Ion-Pair Method with Bromophenol Blue

This method is based on the formation of an ion-pair complex between Pefloxacin Mesylate and

Bromophenol Blue (BPB) at pH 5.2, followed by the extraction and measurement of the free dye [1].
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Ion-Pair Spectrophotometric Method Workflow

Prepare PFM standard solution

Mix with Bromophenol Blue (BPB) solution

Adjust pH to 5.2

Form PFM-BPB ion-pair complex

Back-extract dye into organic phase

Measure absorbance of dye

Calculate PFM concentration

Click to download full resolution via product page

Procedure [1]:

Preparation of Standard Solution: Dissolve an appropriate amount of pure Pefloxacin Mesylate in a
suitable solvent to prepare a standard stock solution.

Ion-Pair Formation: Mix aliquots of the standard PFM solution with a solution of Bromophenol Blue.
pH Adjustment: Adjust the pH of the mixture to 5.2 using a suitable buffer.

Complex Formation: Allow the Pefloxacin-BPB ion-pair complex to form.
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Extraction: The complex is then extracted into an organic solvent. The free BPB dye is back-

extracted and separated.
Absorbance Measurement: Measure the absorbance of the extracted dye solution at 590 nm
against a reagent blank.
Calibration: Construct a calibration curve (absorbance vs. concentration) in the range of 0.15 - 1.25
μg/mL and determine the concentration of unknown samples from this curve.

Protocol 2: Direct UV Spectrophotometric Method

This method is a simpler, eco-friendly approach that directly measures the UV absorption of Pefloxacin

Mesylate in a solution buffered to simulate physiological pH [2].

Direct UV Spectrophotometric Method Workflow

Prepare PFM in STF pH 7.4

Vortex mix for homogeneity

Scan spectrum (200-400 nm)

Identify λmax at 272 nm

Measure absorbance

Calculate PFM concentration
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Procedure [2]:

Solution Preparation: Dissolve the PFM (bulk drug or extracted from formulation) in Simulated Tear
Fluid (STF) at pH 7.4.

Mixing: Vortex the solution to ensure homogeneity.
Spectral Scanning: Scan the solution in a UV spectrophotometer over the range of 200 to 400 nm to

identify the absorption maximum.
Absorbance Measurement: Measure the absorbance of the solution at the determined λmax of 272
nm.
Calibration: Prepare a calibration curve using standard solutions in the concentration range of 0.5 -
20 μg/mL and use it to determine the concentration of unknown samples.

Method Validation Summary

Both methods have been validated according to International Council for Harmonisation (ICH) guidelines.

Here is a summary of the typical validation criteria and the reported performance.

Method Validation Parameters and Sequence

Method Validation Linearity
Correlation coef. (R²) > 0.999

Accuracy
Recovery: 97-106%

Precision
RSD < 3%

LOD & LOQ
Sensitivity established

Click to download full resolution via product page

Key Validation Parameters [1] [2]:

Linearity and Range: Both methods demonstrated a good correlation coefficient (>0.999) across

their respective concentration ranges.
Accuracy: Assessed by spike recovery experiments. The Ion-Pair method reported recoveries

between 97.0% and 106.0%, confirming high accuracy [1].
Precision: Both intra-day and inter-day precision were established. The Ion-Pair method showed

Relative Standard Deviation (RSD) values between 1.0% and 1.1%, indicating excellent repeatability
[1].

Sensitivity: The Limits of Detection (LOD) and Quantification (LOQ) were determined for both
methods, confirming their sensitivity for quantifying low amounts of PFM [1] [2].
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Application Notes

Method Selection: For routine analysis of tablets, the Ion-Pair method is well-suited and has been
successfully applied [1]. For analysis related to ocular formulations, the Direct UV method developed

in STF pH 7.4 is more appropriate and environmentally friendly [2].
Compliance: Ensure all experiments are designed to meet the relevant ICH Q2(R1) guidelines for

validation of analytical procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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